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VPS34-IN1: Application Notes and Protocols

Chemical Profile and Solubility

Basic Chemical Properties

CAS Number: 1383716-33-3 [1] [2] [3]
Molecular Formula: C₂₁H₂₄ClN₇O [1] [2] [3]

Molecular Weight: 425.91 g/mol [1] [2] [3]
Purity: ≥98% [1] to 99.78% [3]

Physical Appearance: White to off-white solid powder [1] [2]

Solubility Data The following table summarizes the solubility characteristics of VPS34-IN1 in various

solvents and formulations:

Solvent/Formulation Solubility Concentration Notes

DMSO (Fresh,
anhydrous)

~85 mg/mL
[1] [3]

~199.6 mM [1] Hygroscopic DMSO can reduce
solubility; use freshly opened vials [2]

[3].
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Solvent/Formulation Solubility Concentration Notes

Ethanol ~35 [3] - 85
mg/mL [1]

~82.2 - 199.6
mM

Water Insoluble [3]
[4]

-

In Vivo Formulation 1
[1] [2]

≥ 2.5 mg/mL 5.87 mM 10% DMSO + 40% PEG300 + 5%
Tween-80 + 45% Saline. Sequential

addition is critical.

In Vivo Formulation 2
[1] [2]

≥ 2.5 mg/mL 5.87 mM 10% DMSO + 90% (20% SBE-β-CD in

Saline). For higher biocompatibility.

Stock Solution Preparation and Storage

Preparation of Concentrated Stock Solutions (for in vitro use)

Calculation: Calculate the mass of compound needed to achieve the desired stock concentration
(e.g., 10 mM, 25 mg/mL).

Weighing: Accurately weigh the required amount of VPS34-IN1 powder.
Dissolution: Dissolve the powder in a calculated volume of anhydrous, high-quality DMSO to

achieve the final concentration. For example, to make a 10 mM stock solution, dissolve 4.26 mg of
VPS34-IN1 in 1 mL of DMSO [1] [3].

Mixing: Vortex or sonicate the solution briefly to ensure complete dissolution.
Aliquoting: Immediately aliquot the stock solution into single-use vials to minimize freeze-thaw

cycles and contact with moisture [1] [2].

Storage and Stability

Powder: Store at -20°C (stable for up to 3 years) or 4°C (stable for up to 2 years) [1] [2].

DMSO Stock Solution: Store aliquots at -80°C (stable for up to 6 months) or -20°C (stable for up to 1
month) [1] [2].

Experimental Protocols
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Protocol 1: Inhibition of SGK3 Phosphorylation (Western Blot) This protocol is used to assess VPS34

inhibition in cells by monitoring the phosphorylation of its downstream effector, SGK3 [2] [5].

Cell Lines: Commonly used lines include MHH97H and Huh7 hepatocellular carcinoma cells [2].
Treatment:

Seed cells at an appropriate density and allow to adhere.
Treat cells with VPS34-IN1 at concentrations typically ranging from 1 to 4 µM for 24 hours [2].

Include a vehicle control (e.g., DMSO at the same dilution).
Cell Lysis and Western Blotting:

Lyse cells using RIPA buffer supplemented with protease and phosphatase inhibitors.
Separate proteins by SDS-PAGE and transfer to a PVDF membrane.

Probe membranes with antibodies against p-SGK3 (phosphorylated form) and total SGK3 for
normalization [2].

Expected Outcome: VPS34-IN1 treatment induces a dose-dependent reduction in SGK3
phosphorylation, confirming on-target engagement [2] [5].

Protocol 2: Acute Disruption of Endosomal PtdIns(3)P This assay measures the rapid, direct effect of

VPS34-IN1 on its lipid product, PtdIns(3)P, at endosomal membranes [5].

Cell Line: Various cell lines (e.g., HeLa) can be used.

Procedure:
Transfect or transduce cells with a fluorescently tagged PtdIns(3)P-specific probe (e.g., a FYVE

or PX domain).
Treat cells with VPS34-IN1 at low concentrations (0.01 - 1 µM) for a very short duration, as little

as 1 minute [5].
Fix cells and analyze by confocal microscopy.

Expected Outcome: A rapid, dose-dependent dispersal of the fluorescent probe from endosomal
membranes, indicating a loss of PtdIns(3)P [5].

Protocol 3: Modulating Autophagy VPS34-IN1 is a key tool for studying the role of Vps34 in autophagy

[2] [3].

Autophagy Flux Assay (Western Blot):
Treat cells (e.g., HeLa, MOLM-14) with VPS34-IN1 (e.g., 1-5 µM for several hours) [6].

Lysates are analyzed by Western blot for LC3-II accumulation. A increase in LC3-II suggests
blockade of autophagic degradation. Using lysosome inhibitors like Bafilomycin A1 in parallel

can confirm flux inhibition [6].
GFP-LC3 Puncta Formation Assay (Immunofluorescence):

Cells expressing GFP-LC3 are treated with VPS34-IN1.
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After fixation, the number of GFP-LC3 puncta (autophagosomes) per cell is quantified

automatically using ImageJ or similar software [6].

The following diagram illustrates the core signaling pathway affected by VPS34-IN1 and the experimental

workflows for validating its activity:

Key Research Applications & Biological Significance

Tool for Deconvoluting PI3K Biology: VPS34-IN1's high selectivity makes it an excellent probe to
distinguish the roles of class III PI3K from class I and II PI3Ks in cellular signaling [5].

Anticancer Research: VPS34-IN1 exhibits antileukemic activity by inducing apoptosis in AML cell
lines (e.g., MOLM-14, MV4-11) and primary patient samples, while sparing normal CD34+

hematopoietic cells [6]. It can also reduce the expression of cancer stem cell (CSC) markers like
CD133 and Nanog [2].

Synergistic Combinations: Combining VPS34-IN1 with class I PI3K inhibitors (e.g., GDC-0941)
leads to a more profound (~80-90%) suppression of SGK3 activity than either agent alone,

suggesting a potential therapeutic strategy [5].
Viral Infection Studies: VPS34-IN1 has been used in research to understand viral pathogenesis,

showing an IC₅₀ of 0.4 μM against SARS-CoV-2-induced cytotoxicity in VERO-E6 cells [3].

Important Considerations for Researchers

Specificity and Off-targets: VPS34-IN1 demonstrates remarkable selectivity, showing no significant
activity against 340 protein kinases or 25 closely related lipid kinases, including all class I and class II

PI3K isoforms [5].
In Vivo Formulations: For animal studies, the provided formulations are recommended to ensure

solubility and bioavailability. The 5% DMSO, 40% PEG300, 5% Tween-80, 50% ddH₂O formulation
has been validated for in vivo use [3].

Critical Protocol Step: When preparing working solutions from a DMSO stock, always add the stock
to the aqueous diluent (e.g., culture medium) while vortexing to ensure proper mixing and prevent

precipitation [1] [2].

Troubleshooting Guide
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Problem Possible Cause Suggested Solution

Precipitation in
aqueous solution

DMSO stock added
incorrectly; overly

concentrated working
solution.

Add DMSO stock slowly to rapidly mixing
aqueous buffer. Dilute working solution further.

Lack of biological
effect

Inactive compound; degraded
stock solution; insufficient

concentration.

Use fresh, properly stored stock. Perform a
dose-response curve (0.1-10 µM). Include a

positive control (e.g., SGK3 phosphorylation
blot).

High cellular
toxicity

Off-target effects at high
concentrations; DMSO

cytotoxicity.

Ensure final DMSO concentration is ≤0.1-0.5%.
Titrate to find the lowest effective concentration.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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